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Abstract

Methyl 2-hydroxytricosanoate is the methyl ester of 2-hydroxytricosanoic acid, a 2-hydroxy
very long-chain fatty acid (VLCFA). While the methyl ester form is primarily used for analytical
purposes, the biological significance lies in its de-esterified counterpart, 2-hydroxytricosanoic
acid. This molecule is a crucial component of sphingolipids, which are essential structural and
signaling molecules in various tissues. This guide delves into the biosynthesis, physiological
roles, and pathological implications of 2-hydroxytricosanoic acid, providing a comprehensive
overview for researchers and professionals in the life sciences.

Introduction to 2-Hydroxy Very Long-Chain Fatty
Acids

2-hydroxy fatty acids (hFAS) are a class of fatty acids characterized by a hydroxyl group at the
C-2 position. Those with a carbon chain length of 22 or more are classified as 2-hydroxy very
long-chain fatty acids (hVLCFAs). These molecules are not typically found as free fatty acids in
significant amounts within cells. Instead, their biological importance stems from their
incorporation into a specific class of sphingolipids known as 2-hydroxysphingolipids.[1][2]

Key Tissues with High Abundance of 2-Hydroxysphingolipids:
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e Nervous System: Particularly enriched in the myelin sheath, the protective layer surrounding
nerve axons.[1][3][4]

o Epidermis: A critical component of the skin's permeability barrier.[1][5]

» Kidney: Found in significant amounts, though their specific function is less understood.[1]

Biosynthesis of 2-Hydroxytricosanoic Acid

The synthesis of 2-hydroxytricosanoic acid is primarily catalyzed by the enzyme fatty acid 2-
hydroxylase (FA2H).[1][2][6][7] This enzyme is an NADPH-dependent monooxygenase located
in the endoplasmic reticulum.[2] FA2H introduces a hydroxyl group at the C-2 position of very
long-chain fatty acids, such as tricosanoic acid, to produce the (R)-enantiomer of the 2-hydroxy
fatty acid.[2][6]

The biosynthesis of the precursor, tricosanoic acid (a VLCFA), involves the elongation of
shorter-chain fatty acids by a series of enzymes known as fatty acid elongases (ELOVLS).[8][9]

Signaling Pathway for 2-Hydroxytricosanoic Acid
Synthesis

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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